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Compound of Interest |

1-(4-Chlorophenyl)-1H-pyrazol-5-
Compound Name:
amine
CAS No.: 14678-97-8
Cat. No.: B1610446
- 7

Executive Summary

Chlorophenyl aminopyrazoles represent a privileged scaffold in both pharmaceutical
development (e.g., COX-2 inhibitors like Celecoxib) and agrochemical synthesis (e.g.,
phenylpyrazole insecticides like Fipronil). While their structural versatility allows for high-affinity
binding to diverse biological targets, this same property necessitates a rigorous safety protocol.

This guide analyzes the toxicological mechanisms, Safety Data Sheet (SDS) critical control
points, and handling workflows for this chemical class, with a specific focus on the common
intermediate 5-amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile (CAS: 51516-67-7).

Chemical Identity & Structural Significance[1]

The chlorophenyl aminopyrazole core consists of a pyrazole ring substituted with an amino
group (usually at position 5) and a 4-chlorophenyl ring (usually at position 1).

 Lipophilicity: The chlorine atom on the phenyl ring significantly increases

, enhancing membrane permeability and blood-brain barrier (BBB) penetration.

¢ Bioactivity: This scaffold mimics the bio-isosteric properties required to fit into hydrophobic
pockets of enzymes (e.g., COX-2) or ion channels (e.g., GABA receptors).
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Property Representative Data (CAS 51516-67-7)
Molecular Formula C10H7CIN4

Molecular Weight 218.64 g/mol

Physical State Solid (White to yellow/amber powder)
Melting Point 169-173 °C

Solubility Low in water; soluble in DMSO, Methanol

Toxicological Mechanism of Action[3][4]

To handle these compounds safely, one must understand why they are toxic. The toxicity profile
is bifurcated based on the target organism, but the fundamental interaction involves
neurological and mitochondrial disruption.

Primary Mechanism: GABA-Gated Chloride Channel
Blockade

In agrochemical applications, this scaffold is designed to block GABA-gated chloride channels.
While mammalian receptors have lower affinity than insect receptors (selectivity ratio >500:1),
high-dose exposure in humans can still trigger neurotoxicity.

¢ Action: The compound binds to the pore of the GABA receptor.
e Result: Prevents Cl~ influx

Neuronal depolarization

Hyperexcitability (Tremors, Convulsions).

Secondary Mechanism: Mitochondrial Dysregulation

Recent studies on phenylpyrazole derivatives indicate cytotoxicity in human epithelial cells
(e.g., Caco-2 models). The compounds can disrupt the mitochondrial respiratory chain, leading
to ATP depletion and subsequent apoptosis.
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Visualization: Toxicity Pathway

The following diagram illustrates the cascade from exposure to cellular toxicity.
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Figure 1: Dual-pathway toxicity mechanism showing neurological and mitochondrial impact.

SDS Critical Analysis & Hazard Classification

Standard Safety Data Sheets often list codes without context. Below is the "Application
Scientist" interpretation of the hazards for 5-amino-1-(4-chlorophenyl)-1H-pyrazole-4-

carbonitrile.

GHS Classification & H-Statements
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GHS Classification

H-Code

Hazard Statement

Technical
Implication

Acute Tox. 4 (Oral)

H302

Harmful if swallowed

LD50 (Rat) often
<2000 mg/kg. Avoid
hand-to-mouth

transfer strictly.

Acute Tox. 4 (Dermal)

H312

Harmful in contact

with skin

Lipophilicity allows
transdermal
absorption. Standard
latex gloves are

insufficient.

Skin/Eye Irrit. 2

H315/H319

Causes skin/serious

eye irritation

The amino group is
basic; the nitrile is
reactive. Dust causes
mechanical and

chemical irritation.

STOT SE 3

H335

May cause respiratory

irritation

Inhalation of dust
triggers mucosal

inflammation.

Aquatic Acute 1

H400/H410

Very toxic to aquatic

life

Critical: Do not wash
down sink. Requires
specific organic waste

incineration.

Personal Protective Equipment (PPE) Strategy

e Gloves:Nitrile (minimum 0.11mm thickness) is required. The chlorophenyl ring increases

permeation through latex. For synthesis involving solvents (DCM, THF), use Silver Shield/4H

laminates.

o Respiratory: A standard surgical mask is useless. Use N95 (US) or P2 (EU) particulate

respirators for weighing solids. If heating/refluxing, use a half-mask with ABEKZ1 filters to

catch organic vapors and potential amine byproducts.
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Handling & Synthesis Protocols

As a senior scientist, | recommend treating the synthesis of these compounds with higher
caution than the final purified product, particularly due to the use of aryl hydrazines as
precursors.

Synthesis Safety Workflow

The standard synthesis involves reacting 4-chlorophenylhydrazine with ethoxymethylene
malononitrile.

» Risk: 4-chlorophenylhydrazine is a potent sensitizer and potential carcinogen.

o Control: The reaction is exothermic. Hydrazines must be added slowly to the nitrile solution,
not the reverse, to control heat generation.

Spillage & Decontamination Protocol

 |solate: Evacuate the immediate 3-meter radius.
e PPE Up: Don double nitrile gloves and P2 respirator.

o Neutralize: Do not use water immediately (spreads the lipophilic powder). Cover with
vermiculite or sand.

o Clean: Sweep into a hazardous waste container. Wash the surface with 10% sodium
hypochlorite (bleach) to oxidize residual hydrazine/pyrazole traces, followed by ethanol.

Visualization: Safe Synthesis Workflow
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Figure 2: Step-by-step safety workflow for synthesizing chlorophenyl aminopyrazoles.

Environmental Impact

Researchers often overlook the "End of Life" for their chemical samples. Chlorophenyl
aminopyrazoles are persistent organic pollutants (POPs) candidates in some contexts due to

the halogenated ring.
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e Aguatic Toxicity: These compounds are highly toxic to fish and invertebrates (LC50 < 1
mg/L). The mechanism is the same as in insects (GABA block).

o Disposal Mandate: Under no circumstances should mother liquors or aqueous washes be
poured down the drain. All liquid waste must be segregated into "Halogenated Organic
Waste" streams for high-temperature incineration (>1100°C) to prevent the formation of
dioxins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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